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Compound of Interest

Compound Name: Ammonium Carbonate

Cat. No.: B10773702 Get Quote

Technical Support Center: Managing Ammonium
Carbonate
This guide provides researchers, scientists, and drug development professionals with essential

information for managing the strong ammonia odor associated with ammonium carbonate in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: Why does my container of ammonium carbonate have a strong ammonia smell?

A1: Ammonium carbonate is an unstable salt that readily decomposes at room temperature

and pressure. It breaks down into ammonium bicarbonate and ammonia gas, which is the

source of the pungent odor.[1][2] This decomposition is accelerated by exposure to air,

moisture, and heat.[2][3]

Q2: Is the ammonia odor from ammonium carbonate hazardous?

A2: Yes, ammonia gas is an irritant to the eyes, nose, throat, and respiratory system.[4] While

the amount released from a closed container may be minimal, improper handling during

experiments can release concentrations high enough to cause discomfort and pose health

risks. Prolonged or severe exposure can lead to more serious respiratory issues.[4] The odor

threshold for ammonia gas is less than 5 ppm.[2]
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Q3: How can I reduce the ammonia smell from my stored ammonium carbonate?

A3: Proper storage is crucial. Store ammonium carbonate in a cool, dry, and well-ventilated

area, away from incompatible materials like acids.[5] Keep the container tightly sealed when

not in use.[5][6] Storing it in a cold place, such as a refrigerator, can help slow the rate of

decomposition.[3]

Q4: What is the white powder that forms in my container of ammonium carbonate over time?

A4: As ammonium carbonate decomposes by losing ammonia, it converts into ammonium

bicarbonate, which appears as a white, powdery substance.[2]

Q5: Can I still use ammonium carbonate that has partially decomposed?

A5: This depends on the requirements of your experiment. The presence of ammonium

bicarbonate changes the molar concentration and composition of the reagent. For applications

requiring high purity and precise concentrations, using a fresh, properly stored container is

recommended.
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Issue Probable Cause(s) Recommended Solution(s)

Strong ammonia odor upon

opening the container

- Decomposition due to

improper storage (e.g.,

elevated temperature,

exposure to air/moisture).[2][3]

- Store ammonium carbonate

in a cool, dry place in a tightly

sealed container.[5][6]-

Purchase smaller quantities to

ensure the product is used

before significant

decomposition occurs.

Intense ammonia smell during

an experiment (e.g., making a

solution)

- Heating the compound or

solution.[7][8]- Vigorous mixing

or agitation, which increases

the surface area for gas

release.- Using hot water for

dissolution.[3]

- Always handle ammonium

carbonate in a certified

chemical fume hood.[5]- Use

cold or room-temperature

solvents for dissolution.- Add

the solid to the solvent slowly

and stir gently to minimize dust

and gas release.

Ammonia odor lingering in the

lab after use

- Inadequate ventilation.- Small

spills or residual powder on lab

surfaces.

- Ensure local exhaust

ventilation (like a fume hood) is

operating correctly.[5][6]-

Clean the work area

thoroughly with water after

use.[5]- For persistent odors, a

weak acid solution (e.g., 5%

acetic acid in water) can be

used to wipe down surfaces to

neutralize the basic ammonia

gas.[9]

Inconsistent experimental

results

- Use of partially decomposed

ammonium carbonate, leading

to incorrect stoichiometry.

- Use fresh ammonium

carbonate from a properly

stored container.- For highly

sensitive applications like

mass spectrometry, consider

using ammonium bicarbonate,

which can offer better pH

stability, though it may have
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other effects on the

experiment.[10][11]

Quantitative Data: Thermal Decomposition
Ammonium carbonate's decomposition is highly dependent on temperature. Non-isothermal

thermogravimetric analysis shows that the temperature at which the maximum rate of

decomposition occurs increases with the heating rate.

Heating Rate (K/min)
Temperature of Maximum Reaction Rate
(°C)

2 96

4 118

8 128

(Data sourced from a study on the thermal

dissociation kinetics of solid ammonium

carbonate)[12]

This data indicates that even modest heating significantly accelerates the release of ammonia.

The average activation energy for this decomposition is approximately 77.39 kJ/mol.[12]

Experimental Protocols
Protocol: Preparation of an Aqueous Ammonium
Carbonate Solution (1M) with Minimal Odor Release
Objective: To prepare a 1M solution of ammonium carbonate while minimizing the release of

ammonia gas into the laboratory environment.

Materials:

Ammonium carbonate (solid, (NH₄)₂CO₃)

Deionized water, chilled
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Appropriate glassware (beaker, graduated cylinder)

Magnetic stir bar and stir plate

Spatula and weigh boat

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Procedure:

Work Area Setup:

Perform all steps inside a certified chemical fume hood with the sash at the lowest

practical height.

Ensure the fume hood is operational and providing adequate airflow.[5]

Place a magnetic stir plate inside the hood.

Personal Protective Equipment (PPE):

Don all required PPE before handling the chemical.

Weighing the Ammonium Carbonate:

Tare a weigh boat on an analytical balance.

Carefully weigh out the required mass of ammonium carbonate (96.09 g for 1L of 1M

solution).

Minimize the time the stock container is open. Close it tightly immediately after dispensing

the solid.

Avoid creating dust when transferring the solid.[5]

Dissolution:

Measure approximately 80% of the final required volume of chilled deionized water into a

beaker.
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Place the beaker on the magnetic stir plate in the fume hood and add the stir bar.

Slowly and carefully add the weighed ammonium carbonate to the water while stirring

gently. Avoid splashing. Do not add the water to the solid, as this can cause clumping and

release more gas.

Keep the solution cool; do not use hot water as it will accelerate decomposition.[3]

Final Volume Adjustment and Storage:

Once the solid is fully dissolved, transfer the solution to a volumetric flask.

Bring the solution to the final volume with chilled deionized water.

Stopper the flask and invert gently several times to ensure homogeneity.

Transfer the final solution to a clearly labeled, tightly sealed storage bottle.

Store the solution in a cool, well-ventilated area, or refrigerate if appropriate for the

intended application.

Cleanup:

Wipe down the spatula, weigh boat, and work surface inside the fume hood with a damp

cloth or sponge to remove any residual powder.[5]

Wash all glassware thoroughly.

Visualizations
Decomposition Pathway
The thermal decomposition of ammonium carbonate is a multi-step process that releases

ammonia gas.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b10773702?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Ammonium_carbonate
https://www.essecousa.com/wp-content/uploads/2018/07/Ammonium-Carbonate-SDS.pdf
https://www.benchchem.com/product/b10773702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(NH₄)₂CO₃ (s)
Ammonium Carbonate

NH₄HCO₃ (s)
Ammonium Bicarbonate

Spontaneous
Decomposition

NH₃ (g)
Ammonia

NH₃ (g)
Ammonia

Heat (>58°C)

H₂O (g)
Water

CO₂ (g)
Carbon Dioxide

Click to download full resolution via product page

Decomposition of Ammonium Carbonate.

Safe Handling Workflow
This workflow outlines the key steps and decision points for safely handling ammonium
carbonate to minimize odor and exposure.
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Workflow for safely handling ammonium carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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